![molecular formula C21H24O3 B2559019 1,2,3,4,10,11-hexahydro-5H-spiro[benzo[c]pyrano[3,2-g]chromene-9,1'-cyclohexan]-5-one CAS No. 859666-12-9](/img/structure/B2559019.png)
1,2,3,4,10,11-hexahydro-5H-spiro[benzo[c]pyrano[3,2-g]chromene-9,1'-cyclohexan]-5-one
Description
The compound “1,2,3,4,10,11-hexahydro-5H-spiro[benzo[c]pyrano[3,2-g]chromene-9,1’-cyclohexan]-5-one” is a chemical with the molecular formula C21H24O2S. It has an average mass of 340.479 Da and a monoisotopic mass of 340.149689 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, as indicated by its name. It contains a spiro[benzo[c]pyrano[3,2-g]chromene-9,1’-cyclohexan] core, which suggests a fused ring system with a spiro connection to a cyclohexane ring .Physical And Chemical Properties Analysis
The compound has a density of 1.4±0.1 g/cm3, a boiling point of 534.0±60.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.5 mmHg at 25°C. Its enthalpy of vaporization is 85.3±3.0 kJ/mol, and it has a flash point of 276.7±32.9 °C. The index of refraction is 1.680, and it has a molar refractivity of 93.8±0.5 cm3 .Scientific Research Applications
Antibacterial Activity
The compound has been studied for its potential antibacterial properties. Research indicates that derivatives of this compound show promise in combating bacterial infections. The specific mechanisms by which the compound exerts its antibacterial effects are subject to ongoing investigation .
Anti-Cancer Agents
In the field of oncology, there is interest in the compound’s utility as an anti-cancer agent. Studies have explored its effectiveness in inhibiting cancer cell growth and inducing apoptosis. The compound’s interaction with various cellular pathways that are crucial in cancer development is a key area of research .
Synthetic Approaches
The synthesis of this compound involves complex chemical reactions that yield its unique structure. Researchers are exploring various synthetic routes to optimize the production of this compound for further study and potential applications .
Chemical Properties
Understanding the chemical properties of this compound, such as its stability, reactivity, and solubility, is essential for its application in scientific research. These properties are crucial for determining the compound’s suitability for use in various experimental conditions .
Advanced Research Applications
The compound’s unique structure makes it a valuable asset for advanced research applications. Its versatility allows for exploration in various fields of chemistry and biology, potentially leading to breakthroughs in understanding complex biological systems or developing new materials .
properties
IUPAC Name |
spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1'-cyclohexane]-5-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O3/c22-20-16-7-3-2-6-15(16)17-12-14-8-11-21(9-4-1-5-10-21)24-18(14)13-19(17)23-20/h12-13H,1-11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPFQBBHLYAYWNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CCC3=CC4=C(C=C3O2)OC(=O)C5=C4CCCC5 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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